Cas no 921518-78-7 (3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

3-Bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide is a specialized benzoxazepine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its molecular structure features a brominated benzamide moiety linked to a substituted benzoxazepine core, offering unique reactivity and binding properties. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or inflammatory pathways. The presence of the bromo substituent enhances its utility in further functionalization via cross-coupling reactions. Its well-defined heterocyclic framework and moderate lipophilicity make it a candidate for structure-activity relationship (SAR) studies in drug discovery. The compound is typically handled under controlled conditions due to its synthetic complexity.

3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide structure

921518-78-7 structure

Product Name:3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

CAS No:921518-78-7

MF:C₁₉H₁₉BrN₂O₃

MW:403.269764184952

CID:5799148

Update Time:2025-06-03

3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 3-bromo-N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-8-yl)-
- 3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
- Inchi： 1S/C19H19BrN2O3/c1-19(2)11-25-16-10-14(7-8-15(16)22(3)18(19)24)21-17(23)12-5-4-6-13(20)9-12/h4-10H,11H2,1-3H3,(H,21,23)
- InChI Key： YXOJWGQOCCDBTJ-UHFFFAOYSA-N
- SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(C)C2=CC=1)(=O)C1=CC=CC(Br)=C1

Experimental Properties

Density: 1.409±0.06 g/cm3(Predicted)
Boiling Point: 511.4±50.0 °C(Predicted)
pka: 12.26±0.40(Predicted)

3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2261-0065-2μmol	3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921518-78-7	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2261-0065-5μmol	3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921518-78-7	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2261-0065-10μmol	3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921518-78-7	90%+	10μl	$103.5	2023-05-16
Life Chemicals	F2261-0065-20μmol	3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921518-78-7	90%+	20μl	$118.5	2023-05-16
Life Chemicals	F2261-0065-1mg	3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921518-78-7	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2261-0065-2mg	3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921518-78-7	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2261-0065-3mg	3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921518-78-7	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2261-0065-4mg	3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921518-78-7	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2261-0065-5mg	3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921518-78-7	90%+	5mg	$103.5	2023-05-16
Life Chemicals	F2261-0065-10mg	3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide	921518-78-7	90%+	10mg	$118.5	2023-05-16

3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Related Categories

Additional information on 3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

Comprehensive Analysis of 3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921518-78-7): Properties, Applications, and Research Insights

The compound 3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921518-78-7) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique benzoxazepine core, coupled with a bromobenzamide moiety, positions it as a promising candidate for various therapeutic and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule modulators with high selectivity has surged, driven by advancements in precision medicine. The 3,3,5-trimethyl-4-oxo segment of this compound suggests enhanced metabolic stability, a critical factor in drug development pipelines. Computational studies highlight its favorable ADME properties, making it a subject of interest for medicinal chemists exploring treatments for inflammatory and neurological disorders.

The bromine atom at the 3-position of the benzamide group offers versatile cross-coupling reactivity, enabling further derivatization via Suzuki-Miyaura or Buchwald-Hartwig reactions. This feature aligns with the growing focus on late-stage functionalization in organic synthesis, a topic frequently searched in academic databases and AI-driven chemistry platforms like Reaxys or SciFinder.

From a materials science perspective, the tetrahydro-1,5-benzoxazepine scaffold exhibits intriguing photophysical properties. Recent publications suggest its utility in designing OLED materials or fluorescent probes, addressing the industry's need for energy-efficient displays and bioimaging tools. The compound's oxo group may facilitate hydrogen bonding, potentially enhancing crystal engineering applications.

Analytical characterization of 921518-78-7 typically involves HPLC-MS and NMR spectroscopy, with the 3-bromo substituent producing distinct 13C NMR signals at ~120 ppm. Researchers frequently query spectral data for such compounds, emphasizing the need for detailed spectroscopic libraries in open-access platforms like NMRShiftDB.

In conclusion, 3-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide represents a multifaceted compound bridging pharmacology and materials science. Its structural features respond to contemporary research demands for targeted therapeutics and functional materials, making it a compelling subject for further investigation.